6-(3-Methoxypropyl)-4,7,8-trimethyl-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3-methoxypropyl)-4,7,8-trimethyl-2-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H30N6O4/c1-14-15(2)26-16-17(21-19(26)24(14)6-5-11-29-4)22(3)20(28)25(18(16)27)8-7-23-9-12-30-13-10-23/h5-13H2,1-4H3
• InChI Key: NDUJVWVJNIMJHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCOC)N(C(=O)N(C3=O)CCN4CCOCC4)C)C
• Molecular Formula: C20H30N6O4
• Molecular Weight: 418.5 g/mol
• CAS No.: 886899-64-5

Description

ELC5 is a compound that has shown herbicidal activity against Phalaris minor, a major weed of wheat crop. It was found to be equally effective as isoproturon, a commonly used herbicide.

Mechanism of Action

ELC5 acts as a herbicide by binding to the D1 protein of photosystem-II (PS-II), which blocks the electron transfer in photosynthesis. This is similar to the action of isoproturon, a commonly used herbicide.

Future Directions

The lead molecule ELC5 has shown comparable activity to the reference herbicide (isoproturon) against P. minor under laboratory-controlled conditions. It could be further taken for pot assay and field assay (pilot-scale synthesis and testing for various parameters) to test its effectiveness.